Cas no 78712-62-6 (Hexanoic acid, 6-bromo-2,2-dimethyl-, ethyl ester)

• Product Name: Hexanoic acid, 6-bromo-2,2-dimethyl-, ethyl ester
• CAS No: 78712-62-6
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• MDL: MFCD22681601
• CID: 1793821
• PubChem ID: 10444833
• Update Time: 2025-04-21

Hexanoic acid, 6-bromo-2,2-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-bromo-2,2-dimethyl-, ethyl ester
• ethyl 6-bromo-2,2-dimethylhexanoate
• Ethyl6-Bromo-2,2-dimethylhexanoate
• ethyl 2,2-dimethyl-6-bromohexanoate
• DA-02779
• SCHEMBL186838
• CSQGAUJUODHNIM-UHFFFAOYSA-N
• 78712-62-6
• 6-Bromo-2,2-dimethylhexanoic acid ethyl ester
• 6-Bromo-2-ethoxycarbonyl-2-methylhexane
• SY264818
• 6-bromo-2,2-dimethyl-hexanoic acid ethyl ester
• C16379
• CS-B1408
• MFCD22681601
• AS-77413
• ethyl 6-bromo-2,2-dimethylhexanate

• MDL： MFCD22681601
• Inchi： 1S/C10H19BrO2/c1-4-13-9(12)10(2,3)7-5-6-8-11/h4-8H2,1-3H3
• InChI Key： CSQGAUJUODHNIM-UHFFFAOYSA-N
• SMILES： BrCCCCC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 250.05684g/mol
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų